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Compound of Interest

Compound Name: 7-Hydroxy-DPAT hydrobromide

Cat. No.: B064236

This guide provides critical safety protocols and logistical procedures for the handling and
disposal of 7-Hydroxy-DPAT hydrobromide, a potent and selective dopamine D3 receptor
agonist. Adherence to these guidelines is essential to ensure the safety of laboratory personnel
and the integrity of experimental outcomes. This compound is intended for research use only.

[1][°]

Chemical and Physical Properties

A summary of the key quantitative data for 7-Hydroxy-DPAT hydrobromide is presented
below. This information is crucial for proper handling, storage, and preparation of solutions.

Property Value Source
CAS Number 76135-30-3 [1][3]
Molecular Formula C16H25NO ¢ HBr [1][3]
Molecular Weight 328.3 g/mol [1114]
Purity >95% - 299% (batch specific) [11[3]
Formulation Crystalline solid [3]
Storage -20°C (long term), desiccated [3114]
Solubility Soluble in DMSO [3114]
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Personal Protective Equipment (PPE) Protocol

Due to its potent biological activity, direct contact with 7-Hydroxy-DPAT hydrobromide must
be strictly avoided. The primary routes of exposure are inhalation of the powdered form and
skin or eye contact.[5] A multi-layered approach to PPE is mandatory.

Required PPE for Handling 7-Hydroxy-DPAT
Hydrobromide
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PPE Category

Specification

Rationale and Best
Practices

Hand Protection

Double-gloving with nitrile

gloves.

Provides robust protection
against incidental contact.
Change the outer glove
immediately upon
contamination. Never reuse

disposable gloves.

Eye & Face Protection

ANSI Z87.1-compliant safety
goggles. A face shield is
required when handling larger
quantities or when there is a

splash risk.[6]

Protects sensitive mucous
membranes from airborne

powder and splashes.[7]

Respiratory Protection

Work within a certified
chemical fume hood or Class Il
Biosafety Cabinet. If not
feasible, a NIOSH-approved
N95 or higher-level respirator

is required.[5][7]

Engineering controls are the
primary defense against
inhaling the potent powder.
Respirators provide a
necessary barrier if
engineering controls are

unavailable.[6]

Body Protection

A fully-buttoned laboratory
coat. For significant quantities,
a chemical-resistant apron or
disposable coveralls (e.qg.,
Tyvek) should be worn over

regular lab attire.[7]

Prevents contamination of
personal clothing and skin.
Clothing should cover the
entire body.[6][7]

Foot Protection

Closed-toe, closed-heel,

chemical-resistant shoes.

Protects feet from spills and

dropped lab equipment.

Operational and Disposal Plans

A systematic workflow is critical to minimize risk. The following protocols provide step-by-step

guidance for the handling and disposal of 7-Hydroxy-DPAT hydrobromide.
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Experimental Protocol: Safe Handling Workflow

e Preparation and Pre-Handling:

o Designate a specific area for handling the compound, preferably within a chemical fume
hood.

o Assemble all necessary equipment (spatulas, weigh boats, vials, solvents) and PPE
before retrieving the compound from storage.

o Ensure the analytical balance is inside a fume hood or equipped with a draft shield.
e Weighing the Compound:
o Don the full required PPE as specified in the table above.
o Carefully open the container inside the fume hood to avoid generating airborne dust.
o Use a clean spatula to transfer the desired amount of the crystalline solid to a weigh boat.
o Close the primary container securely immediately after weighing.
 Solubilization:

o Place the weigh boat containing the compound into a secondary container (e.g., a beaker
or flask).

o Add the desired solvent (e.g., DMSO) slowly and carefully to the compound to avoid
splashing.

o Gently swirl or vortex the solution until the compound is fully dissolved.
e Post-Handling and Decontamination:

o Wipe down the spatula, work surface, and any equipment with an appropriate cleaning
solvent (e.g., 70% ethanol) to decontaminate.

o Dispose of all contaminated disposable materials as hazardous waste.
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Disposal Plan

o Solid Waste: All disposable items that have come into contact with 7-Hydroxy-DPAT
hydrobromide (e.g., gloves, weigh boats, pipette tips, paper towels) must be collected in a
dedicated, clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions or contaminated solvents should be collected in a sealed,
properly labeled hazardous liquid waste container. Do not pour this chemical waste down the
drain.

o Disposal Compliance: All waste must be disposed of in accordance with local, state, and
federal regulations. Consult your institution's Environmental Health and Safety (EHS)
department for specific guidelines.

Emergency Procedures

Incident Immediate Action

Immediately remove contaminated clothing.
_ Wash the affected area thoroughly with soap
Skin Contact ) )
and water for at least 15 minutes. Seek medical

attention.

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i ) ) )

and lower eyelids occasionally. Seek immediate

medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Evacuate the immediate area. If the spill is
large, contact your institution's EHS department.
] For small spills, cover with an absorbent
spil material, carefully sweep it into a hazardous
waste container, and decontaminate the area.

Do not create dust.
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Visual Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling 7-Hydroxy-DPAT
hydrobromide, from initial preparation to final disposal.
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Caption: Safe handling workflow for 7-Hydroxy-DPAT hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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